Cas no 116016-56-9 (5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid)

• Product Name: 5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid
• CAS No: 116016-56-9
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD00221059
• CID: 131035
• PubChem ID: 2764130
• Update Time: 2025-04-19

5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 5-(4-methoxyphenyl)-
• 5-(4-Methoxyphenyl)-2-thiophenecarboxylic acid
• 5-p-methoxyphenyl-2-thenoic acid
• methoxyphenylthiophenecarboxylicacid
• AKOS B029965
• AKOS BAR-0577
• RARECHEM AL BE 1105
• BB 0222895
• EN300-97425
• SCHEMBL2544746
• FT-0680501
• GEO-03610
• CS-0315266
• AKOS000313674
• 2-Thiophenecarboxylic acid, 5-(4-methoxyphenyl)-
• XLTXZWKQUHETLK-UHFFFAOYSA-N
• 6H-465S
• J-516264
• 5-(4-methoxyphenyl)-2-thienoic acid
• 116016-56-9
• MFCD00221059
• DTXSID00377320
• DB-031564
• STK894621
• BBL021904
• G84667
• 5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid

• MDL： MFCD00221059
• Inchi： 1S/C12H10O3S/c1-15-9-4-2-8(3-5-9)10-6-7-11(16-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： XLTXZWKQUHETLK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 234.03500
• Monoisotopic Mass: 234.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 202-204°C
• Boiling Point: 425.5±40.0 °C at 760 mmHg
• Flash Point: 211.1±27.3 °C
• Refractive Index: 1.612
• PSA: 74.77000
• LogP: 3.12190
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)